Ethyl (2R)-2-amino-3-(1-methylimidazol-4-yl)propanoate

• IUPAC Name: ethyl (2R)-2-amino-3-(1-methylimidazol-4-yl)propanoate
• InChI: InChI=1S/C9H15N3O2/c1-3-14-9(13)8(10)4-7-5-12(2)6-11-7/h5-6,8H,3-4,10H2,1-2H3/t8-/m1/s1
• InChI Key: AUWIFGKTDXWLJO-MRVPVSSYSA-N
• Canonical SMILES: CCOC(=O)C(CC1=CN(C=N1)C)N
• Isomeric SMILES: CCOC(=O)[C@@H](CC1=CN(C=N1)C)N
• Molecular Formula: C9H15N3O2
• Molecular Weight: 197.23 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Synthesis Analysis

Over the years, there have been a number of preparations published for the synthesis of imidazol-4-ones. This review discusses the progress made on the synthesis of imidazol-4-ones, and their application towards the total synthesis of a range of imidazol-4-one containing natural products.

Molecular Structure Analysis

Imidazolones are five-membered heterocyclic rings containing two non-adjacent nitrogens and a carbonyl group. There are two isomers of imidazolones, depending on the placement of the carbonyl: imidazol-2-ones and imidazol-4-ones.

Chemical Reactions Analysis

Preparation of (4 H )-imidazol-4-ones goes back as far as 1907, when H. Finger first reported the synthesis of a (4 H )-imidazol-4-one. Since then, a number of unique methodologies have been developed for the production of imidazol-4-ones.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Future Directions

The development of new drugs that overcome the AMR problems is necessary. In the past, those drugs which contain heterocyclic nuclei give high chemotherapeutic values and act as a remedy for the development of novel drugs. There are lots of heterocyclic compounds that are in clinical use to treat infectious diseases. So, there is a great importance of heterocyclic ring containing drugs.